Sodium;5-ethyl-5-phenylpyrimidin-3-ide-2,4,6-trione

• CAS No.: 57-30-7
• Product Name: Sodium;5-ethyl-5-phenylpyrimidin-3-ide-2,4,6-trione
• Molecular Formula: C12H11N2NaO3
• Molecular Weight: 254.22 g/mol
• IUPAC Name: sodium;5-ethyl-4,6-dioxo-5-phenyl-1H-pyrimidin-2-olate
• Standard InChI: InChI=1S/C12H12N2O3.Na/c1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16;/h3-7H,2H2,1H3,(H2,13,14,15,16,17);/q;+1/p-1
• Standard InChIKey: WRLGYAWRGXKSKG-UHFFFAOYSA-M
• Isomeric SMILES: CCC1(C(=O)NC(=NC1=O)[O-])C2=CC=CC=C2.[Na+]
• SMILES: CCC1(C(=O)NC(=NC1=O)[O-])C2=CC=CC=C2.[Na+]
• Canonical SMILES: CCC1(C(=O)NC(=NC1=O)[O-])C2=CC=CC=C2.[Na+]
• Melting Point: 347 °F (NTP, 1992)
• Physical Description: Sodium phenobarbital is an odorless white crystalline powder. Aqueous solutions are alkaline to litmus and phenolphthalein (pH approximately 9.3). Bitter taste. A narcotic.
• Description: Phenobarbital sodium is a barbiturate that is the sodium salt of phenobarbital (barbituric acid substituted at C-5 by ethyl and phenyl groups). It is an organic sodium salt and a member of barbiturates. It contains a phenobarbital.; Sodium phenobarbital is an odorless white crystalline powder. Aqueous solutions are alkaline to litmus and phenolphthalein (pH approximately 9.3). Bitter taste. A narcotic.; A barbituric acid derivative that acts as a nonselective central nervous system depressant. It potentiates GAMMA-AMINOBUTYRIC ACID action on GABA-A RECEPTORS, and modulates chloride currents through receptor channels. It also inhibits glutamate induced depolarizations.
• Related CAS: 50-06-6 (Parent)
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
• Synonyms: Acid, Phenylethylbarbituric; Gardenal; Hysteps; Luminal; Monosodium Salt Phenobarbital; Phenemal; Phenobarbital; Phenobarbital Sodium; Phenobarbital, Monosodium Salt; Phenobarbitone; Phenylbarbital; Phenylethylbarbituric Acid; Sodium, Phenobarbital
• Reference: 1: WINTON SS. Toxic phenobarbital reaction complicating myocardial infarction. J ; Am Med Assoc. 1946 Apr 13;130:1012-4. PubMed PMID: 21019108. ; 2: DE BODO RC, PRESCOTT KF. The antidiuretic action of barbiturates; (phenobarbital, amytal, pentobarbital) and the mechanism involved in this action.; J Pharmacol Exp Ther. 1945 Nov;85:222-33. PubMed PMID: 21007939. ; 3: Graham RW. THE USE OF PHENOBARBITAL IN SURGERY. Can Med Assoc J. 1931; May;24(5):671-4. PubMed PMID: 20318296; PubMed Central PMCID: PMC382455. ; 4: Gunther L, Behneman HM. PHENOBARBITAL SODIUM: NEW THERAPEUTIC USES IN TABETIC ; CRISES, HERPES ZOSTER, AND MORPHINISM. Cal West Med. 1928 Aug;29(2):100-1. PubMed; PMID: 18740772; PubMed Central PMCID: PMC1655829.
• PubChem Compound: 23674889
• Last Modified: Nov 11 2021